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Introduction
LIN28 is an RNA-binding protein that plays a critical role in developmental timing, pluripotency,

and oncogenesis by inhibiting the maturation of the let-7 family of microRNAs.[1][2] This

regulation is primarily achieved through the binding of LIN28 to the precursor of let-7 (pre-let-7),

preventing its processing by the Dicer enzyme.[2][3] The LIN28 protein has two key RNA-

binding domains: a cold-shock domain (CSD) and a zinc-knuckle domain (ZKD), both of which

are crucial for its interaction with pre-let-7.[2][4]

The small molecule LI71 has been identified as an inhibitor of the LIN28-let-7 interaction.[1][5]

Mechanistic studies have revealed that LI71 directly targets the CSD of LIN28, competing for

the RNA binding site.[4][6] This targeted inhibition restores the processing of let-7, leading to

the suppression of LIN28's oncogenic functions.[1][7]

Fluorescence Polarization (FP) has emerged as a robust, high-throughput method to study the

LIN28-let-7 interaction and to screen for inhibitors like LI71.[1][8] This technique measures the

change in the polarization of fluorescent light emitted from a labeled molecule. A small,

fluorescently labeled RNA (like pre-let-7) tumbles rapidly in solution, resulting in low

polarization. Upon binding to a larger protein (like LIN28), the tumbling rate of the complex

slows down, leading to an increase in polarization.[9] Small molecule inhibitors that disrupt this

interaction will cause a decrease in polarization, providing a quantitative measure of their

inhibitory activity.
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These application notes provide a detailed protocol for a competitive Fluorescence Polarization

assay to characterize the binding of LI71 to LIN28 and to determine its inhibitory potency.

Signaling Pathway and Assay Principle
The LIN28/let-7 signaling pathway is a critical regulator of cellular processes. The binding of

LI71 to the CSD of LIN28 disrupts its interaction with pre-let-7, leading to the maturation of let-7

and subsequent downstream effects.
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Preparation

Assay Setup

Measurement & Analysis

Prepare Reagents
(LIN28, FAM-pre-let-7, LI71)

Serially Dilute LI71

Add Components to 384-well Plate
(Buffer, LIN28, FAM-pre-let-7, LI71/DMSO)

Incubate at Room Temperature
(e.g., 20 min)

Read Fluorescence Polarization (mP)
(Ex: 485 nm, Em: 520 nm)

Data Analysis
(IC50 determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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